Cas no 233666-91-6 ((R)-Ketorolac Glucuronide)

• Product Name: (R)-Ketorolac Glucuronide
• CAS No: 233666-91-6
• MF: C₂₁H₂₁NO₉
• MW: 431.392746686935
• CID: 5729701
• Update Time: 2025-10-31

(R)-Ketorolac Glucuronide Chemical and Physical Properties

Names and Identifiers

• (R)-Ketorolac Glucuronide
• β-D-Glucopyranuronic acid, 1-[(1R)-5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylate]

• Inchi： 1S/C21H21NO9/c23-14(10-4-2-1-3-5-10)13-7-6-12-11(8-9-22(12)13)20(29)31-21-17(26)15(24)16(25)18(30-21)19(27)28/h1-7,11,15-18,21,24-26H,8-9H2,(H,27,28)/t11-,15+,16+,17-,18+,21+/m1/s1
• InChI Key： OAKSFFKSMVSYJD-FMTQGIBDSA-N
• SMILES： C(C1C=CC=CC=1)(C1=CC=C2[C@H](C(=O)O[C@H]3[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O3)O)CCN12)=O

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Melting Point: >150°C (dec.)
• Boiling Point: 703.5±60.0 °C(Predicted)
• Solubility: DMSO (Slightly)
• pka: 2.68±0.70(Predicted)

(R)-Ketorolac Glucuronide Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on (R)-Ketorolac Glucuronide

(R)-Ketorolac Glucuronide: A Comprehensive Overview

(R)-Ketorolac Glucuronide (CAS No: 233666-91-6) is a biologically significant compound that has garnered attention in the fields of pharmacology and medicinal chemistry. This compound is a glucuronide derivative of (R)-ketorolac, a nonsteroidal anti-inflammatory drug (NSAID) with potent analgesic and anti-inflammatory properties. The glucuronide form plays a crucial role in the metabolism and elimination of (R)-ketorolac, making it an essential area of study for understanding drug disposition and toxicity.

Recent advancements in metabolomics and pharmacokinetics have shed light on the significance of (R)-Ketorolac Glucuronide in drug metabolism. Studies have demonstrated that the glucuronidation process is a major pathway for the elimination of (R)-ketorolac, particularly in humans. This process involves the conjugation of the hydroxyl group of (R)-ketorolac with glucuronic acid, facilitated by specific UDP-glucuronosyltransferases (UGT) enzymes. The resulting glucuronide derivative, (R)-Ketorolac Glucuronide, is more water-soluble and is efficiently excreted via urine, reducing the risk of systemic toxicity.

The structural elucidation of (R)-Ketorolac Glucuronide has been achieved through advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have confirmed the molecular formula as C₁₈H₂₄O₅S and a molecular weight of 352.4 g/mol. The compound exhibits a characteristic UV absorption spectrum, which is instrumental in its quantitative analysis in biological matrices.

In terms of therapeutic applications, (R)-Ketorolac Glucuronide serves as a critical biomarker for monitoring the pharmacokinetics of (R)-ketorolac in clinical settings. Its quantification in plasma and urine samples is essential for determining drug exposure levels, optimizing dosing regimens, and assessing inter-individual variability in drug metabolism. Recent clinical trials have highlighted the importance of understanding glucuronidation kinetics to minimize adverse effects associated with NSAID therapy.

Emerging research has also explored the potential role of (R)-Ketorolac Glucuronide in personalized medicine. Genetic polymorphisms in UGT enzymes have been identified as key determinants influencing the glucuronidation efficiency of (R)-ketorolac. Patients with reduced UGT activity may exhibit altered drug clearance profiles, necessitating tailored dosing strategies to ensure efficacy and safety.

In conclusion, (R)-Ketorolac Glucuronide (CAS No: 233666-91-6) is a pivotal metabolite in the pharmacokinetics of (R)-ketorolac. Its study contributes significantly to our understanding of drug metabolism, toxicity, and therapeutic optimization. As research continues to unravel its mechanisms and clinical implications, this compound holds promise for advancing personalized NSAID therapy and improving patient outcomes.